![molecular formula C9H8ClNO3 B185768 6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid CAS No. 134372-47-7](/img/structure/B185768.png)
6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid is a chemical compound with the CAS Number: 134372-47-7 . It has a molecular weight of 213.62 . The IUPAC name for this compound is 6-chloro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid is 1S/C9H8ClNO3/c10-5-3-6 (9 (12)13)8-7 (4-5)11-1-2-14-8/h3-4,11H,1-2H2, (H,12,13) . This code provides a standard way to encode the compound’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Synthesis of Derivatives
Compounds similar to “6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid” have been used as catalysts in the synthesis of various derivatives such as 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives through multi-component reactions (MCR) in water .
Binding Affinity Studies
Related benzothiadiazine derivatives have shown binding affinities at receptors like AMPA receptor . This suggests potential applications in studying receptor-ligand interactions and drug discovery.
Enantioselective Synthesis
Similar compounds have been evaluated for enantioselective synthesis processes, which are crucial for creating pharmaceuticals with high enantiomeric purity .
Catalytic Applications
Analogous compounds have been synthesized and used as efficient catalysts for the preparation of other chemical derivatives, indicating potential catalytic applications for the compound .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and should not be inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
6-chloro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO3/c10-5-3-6(9(12)13)8-7(4-5)11-1-2-14-8/h3-4,11H,1-2H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDIXXNVIEWPZCD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2N1)Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.